Cas no 897619-20-4 (N4-benzyl-1-methyl-N6-(4-methylphenyl)methyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine)

• Product Name: N4-benzyl-1-methyl-N6-(4-methylphenyl)methyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine
• CAS No: 897619-20-4
• MF: C₂₁H₂₂N₆
• MW: 358.439583301544
• CID: 5513117
• Update Time: 2025-05-23

N4-benzyl-1-methyl-N6-(4-methylphenyl)methyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• 4-N-benzyl-1-methyl-6-N-[(4-methylphenyl)methyl]pyrazolo[3,4-d]pyrimidine-4,6-diamine
• N4-benzyl-1-methyl-N6-(4-methylphenyl)methyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine

• Inchi： 1S/C21H22N6/c1-15-8-10-17(11-9-15)13-23-21-25-19(18-14-24-27(2)20(18)26-21)22-12-16-6-4-3-5-7-16/h3-11,14H,12-13H2,1-2H3,(H2,22,23,25,26)
• InChI Key： MXKOLTWKUJHRBL-UHFFFAOYSA-N
• SMILES： C1(NCC2=CC=C(C)C=C2)=NC(NCC2=CC=CC=C2)=C2C=NN(C)C2=N1

Additional information on N4-benzyl-1-methyl-N6-(4-methylphenyl)methyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine

N4-benzyl-1-methyl-N6-(4-methylphenyl)methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine: A Comprehensive Overview

N4-benzyl-1-methyl-N6-(4-methylphenyl)methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine (CAS No. 897619-20-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of N4-benzyl-1-methyl-N6-(4-methylphenyl)methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine make it a promising candidate for the development of novel drugs targeting various diseases.

The chemical structure of N4-benzyl-1-methyl-N6-(4-methylphenyl)methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine is characterized by a central pyrazolopyrimidine core, which is substituted with a benzyl group at the N4 position, a methyl group at the 1-position, and a (4-methylphenyl)methyl group at the N6 position. These substitutions contribute to the compound's unique pharmacological properties and biological activity. The presence of the benzyl and (4-methylphenyl)methyl groups enhances the lipophilicity and membrane permeability of the molecule, making it more suitable for cellular uptake and target engagement.

Recent studies have highlighted the potential of N4-benzyl>1-m>methyl>N6-(4-m>methylphenyl>)methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the aggregation of amyloid-beta peptides and reduce oxidative stress in neuronal cells.

In addition to its neuroprotective properties, N4-benzyl-1-methyl-N6-(4-methylphenyl)methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine has also demonstrated anti-inflammatory activity. Studies have shown that it can effectively suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This makes it a potential candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N4-benzyl-1-methyl-N6-(4-methylphenyl)methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine have been extensively studied to ensure its suitability for clinical applications. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a long half-life, which are essential characteristics for a successful drug candidate. Furthermore, it has shown low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the efficacy and safety of N4-benzyl-1-methyl-N6-(4-methylphenyl)methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.

In conclusion, N4-benzyl-1-methyl-N6-(4-methylphenyl)methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine (CAS No. 897619-20-4) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neurodegenerative diseases and inflammatory disorders. As ongoing studies continue to uncover its full potential, this compound holds significant promise for improving patient outcomes and advancing medical treatments.